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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lead (Pb) in

aluminum (Al) across various temperatures. Due to the inherent immiscibility of these two

metals, particularly in the solid state, this guide focuses on the liquid-phase interactions, which

are critical for understanding alloy formation, microstructure, and potential applications. The

information is presented to be of maximum utility to professionals in research and development.

Introduction: The Immiscible Nature of the Al-Pb
System
The aluminum-lead system is a classic example of a monotectic alloy system, characterized by

a significant miscibility gap in the liquid state and negligible solubility in the solid state.[1][2]

This means that over a wide range of compositions and temperatures, the two metals will not

form a homogeneous liquid solution, but will instead separate into two distinct liquid phases: an

aluminum-rich liquid (L₁) and a lead-rich liquid (L₂).[3] This behavior is a consequence of the

large positive enthalpy of mixing between aluminum and lead atoms.

Upon cooling, these alloys undergo a monotectic reaction, where the aluminum-rich liquid (L₁)

decomposes into solid aluminum (α-Al) and a lead-rich liquid (L₂). This immiscibility presents

unique challenges and opportunities in materials science, particularly in the development of

self-lubricating bearing materials where a fine dispersion of lead in an aluminum matrix is

desired.
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Quantitative Solubility Data
The solubility of lead in liquid aluminum is limited and varies with temperature. The following

tables summarize the available experimental data on the compositions of the coexisting liquid

phases at different temperatures. It is important to note that slight variations in reported values

exist in the literature, which can be attributed to different experimental techniques and purities

of the starting materials.

Table 1: Solubility of Lead in Liquid Aluminum (Al-rich Phase, L₁)

Temperature
(°C)

Temperature
(K)

Solubility of
Pb in Al (wt. %)

Solubility of
Pb in Al (at. %)

Reference(s)

658.5 ± 0.1 931.65 1.1 ~0.14 [4][5]

659.0 932.15 1.46 ~0.19

672 945.15 1.10 ~0.14 [6]

730 1003.15 - - [6]

748 1021.15 - - [6]

800 1073.15 1.70 ~0.22 [6]

1000 1273.15 ~10 ~1.3 [4][5]

Note: The value at 1000°C is mentioned as a colloidal suspension or emulsion rather than a

true solution.

Table 2: Composition of Coexisting Liquid Phases at the Monotectic Temperature

Phase Composition (wt. %) Reference(s)

Al-rich Liquid (L₁) 98.9% Al - 1.1% Pb [4][5]

Pb-rich Liquid (L₂) - -

Data for the precise composition of the Pb-rich liquid at the monotectic temperature is not

consistently available in the initial search results, reflecting its extremely high lead content.
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Table 3: Eutectic Composition

Eutectic
Temperature (°C)

Eutectic
Temperature (K)

Composition (wt.
%)

Reference(s)

326.8 ± 0.1 600.95
99.979% Pb - 0.021%

Al
[4][6]

Experimental Protocols for Solubility Determination
The determination of phase boundaries in immiscible alloy systems like Al-Pb requires

specialized experimental techniques. The primary methods employed are thermal analysis and

the analysis of quenched samples.

Thermal Analysis
Thermal analysis techniques, such as Differential Thermal Analysis (DTA) and Differential

Scanning Calorimetry (DSC), are used to detect the temperatures at which phase

transformations occur.

Principle: A sample of the alloy and a reference material are heated or cooled under identical

conditions. The temperature difference between the sample and the reference is monitored.

Phase transitions, such as melting or the monotectic reaction, are accompanied by the

absorption or release of heat, which is detected as a deviation in the temperature difference.

Methodology:

Sample Preparation: A series of Al-Pb alloys with varying compositions are prepared from

high-purity metals.

Heating and Cooling Cycles: Each sample is placed in the DTA/DSC apparatus and

subjected to controlled heating and cooling cycles.

Data Acquisition: The temperature of the sample is recorded as a function of time or

temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://dl.asminternational.org/technical-books/monograph/132/chapter/2379778/Phase-Diagram-Determination
https://www.doitpoms.ac.uk/tlplib/phase-diagrams/experiment.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14274129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis: The resulting cooling curves are analyzed to identify thermal arrests or changes

in slope, which correspond to the liquidus, solidus, and monotectic temperatures. By

plotting these transition temperatures against the alloy composition, the phase diagram

can be constructed.

Quenching and Chemical Analysis
This method involves equilibrating the alloy at a specific temperature within the liquid miscibility

gap, followed by rapid quenching to preserve the high-temperature microstructure for room-

temperature analysis.

Principle: By holding the alloy at a high temperature, the two immiscible liquid phases (L₁

and L₂) will separate due to density differences and reach equilibrium compositions. Rapidly

cooling (quenching) the sample "freezes" these compositions.

Methodology:

Alloy Preparation: An Al-Pb alloy of a composition that falls within the liquid miscibility gap

is prepared in a crucible made of a non-reactive material (e.g., graphite or silicon carbide).

Equilibration: The crucible is heated in a furnace to the desired temperature and held for a

sufficient time (often several hours) to allow the two liquid layers to separate and reach

thermodynamic equilibrium.

Quenching: The entire crucible is rapidly quenched in a suitable medium like iced water or

liquid nitrogen. This rapid cooling prevents significant changes in the composition of the

separated phases during solidification.

Sample Sectioning and Analysis: The quenched ingot is sectioning. Samples are taken

from the regions corresponding to the two distinct layers.

Compositional Analysis: The chemical composition of each phase is determined using

techniques such as Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-

AES), Atomic Absorption Spectroscopy (AAS), or micro-analytical techniques like

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX).
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Iterative Process: This procedure is repeated at various temperatures to map out the

boundaries of the liquid miscibility gap.

Visualizations
Al-Pb Phase Diagram
The following diagram provides a schematic representation of the Aluminum-Lead phase

diagram, emphasizing the key features relevant to its solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14274129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Legend

Liquid L₁ + L₂
(Two Liquids) α-Al + L₁ α-Al + L₂ Pb + L₂ α-Al + Pb

Miscibility Gap

Monotectic @ 658.5°C

Eutectic @ 326.8°C

Composition (wt. % Pb)
L₁ + L₂ α-Al + L₁ α-Al + L₂ Pb + L₂ α-Al + Pb
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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